Cas no 32296-45-0 (Cyclohexanol,1-ethyl-2-methyl-, trans- (8CI,9CI))

Cyclohexanol,1-ethyl-2-methyl-, trans- (8CI,9CI) structure
32296-45-0 structure
Product Name:Cyclohexanol,1-ethyl-2-methyl-, trans- (8CI,9CI)
CAS No:32296-45-0
MF:C9H18O
MW:142.238623142242
CID:308225
PubChem ID:141697
Update Time:2025-04-19

Cyclohexanol,1-ethyl-2-methyl-, trans- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,1-ethyl-2-methyl-, trans- (8CI,9CI)
    • 1-ethyl-2-methylcyclohexan-1-ol
    • 1-ETHYL-2-METHYLCYCLOHEXANOL
    • 2-Methyl-1-ethylcyclohexanol
    • cis-1-Hydroxy-2-methyl-1-ethyl-cyclohexan
    • AKOS009996094
    • YIXMIPVWEWDXSJ-UHFFFAOYSA-N
    • SCHEMBL12488334
    • 32296-45-0
    • DTXSID30954087
    • FT-0691029
    • 1-Methyl-2-aethylcyclohexanol-2
    • Inchi: 1S/C9H18O/c1-3-9(10)7-5-4-6-8(9)2/h8,10H,3-7H2,1-2H3
    • InChI Key: YIXMIPVWEWDXSJ-UHFFFAOYSA-N
    • SMILES: OC1(CC)CCCCC1C

Computed Properties

  • Exact Mass: 142.13600
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.9235
  • Melting Point: 36.9°C (estimate)
  • Boiling Point: 209.85°C (estimate)
  • Refractive Index: 1.4580
  • PSA: 20.23000
  • LogP: 2.33760
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